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Compound of Interest

Compound Name: 3-Hydroxytridecanoic acid

Cat. No.: B041488 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This guide provides essential, step-by-step procedures for the safe disposal of 3-
hydroxytridecanoic acid, ensuring compliance with safety standards and minimizing

environmental impact.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is imperative to handle 3-hydroxytridecanoic acid
in a well-ventilated area.[1] Appropriate personal protective equipment (PPE), including

chemical-impermeable gloves, and tightly fitting safety goggles, must be worn to avoid skin and

eye contact.[1] In the event of accidental contact, immediate and thorough washing of the

affected area is crucial. For eye contact, rinse cautiously with water for several minutes.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for 3-hydroxytridecanoic acid is not readily

available, data from structurally similar compounds, such as 3-hydroxytetradecanoic acid,

provides valuable guidance on its properties and handling.
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Property Value Source Compound

Molecular Formula C₁₃H₂₆O₃ 3-hydroxytridecanoic acid

Molecular Weight 230.3 g/mol 3-hydroxytridecanoic acid[2]

Physical State Crystalline solid 3-hydroxytridecanoic acid[2]

Eye Hazard Causes serious eye damage (R)-3-hydroxy Myristic Acid[3]

Environmental Hazard
May cause long lasting harmful

effects to aquatic life
(R)-3-hydroxy Myristic Acid[3]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 3-hydroxytridecanoic acid involves collection

and transfer to a licensed chemical destruction facility or controlled incineration with flue gas

scrubbing.[1] Discharging this chemical into sewer systems or the environment must be strictly

avoided.[1]

Experimental Protocol for Waste Neutralization (General Guidance for Acidic Waste):

This is a general procedure for neutralizing acidic waste and should be adapted based on the

specific characteristics and concentration of the 3-hydroxytridecanoic acid waste stream.

Always perform a small-scale test first.

Preparation: Work in a chemical fume hood. Prepare a neutralizing agent, such as a solution

of sodium carbonate or sodium bicarbonate.

Dilution: Slowly and cautiously add the 3-hydroxytridecanoic acid waste to a large volume

of cold water, stirring continuously.

Neutralization: While stirring, slowly add the neutralizing agent to the diluted acidic waste.

Monitor the pH of the solution regularly using pH paper or a calibrated pH meter.

Completion: Continue adding the neutralizing agent until the pH of the solution is between

6.0 and 8.0.
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Final Disposal: The neutralized solution may be suitable for drain disposal with copious

amounts of water, depending on local regulations. However, for 3-hydroxytridecanoic acid,

given its potential aquatic toxicity, it is highly recommended to collect the neutralized waste in

a properly labeled container for professional disposal.

Waste Management Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of 3-hydroxytridecanoic acid waste.
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3-Hydroxytridecanoic Acid Disposal Workflow

Initial Handling & Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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